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Compound of Interest

Compound Name: Levoglucosan-13C6

Cat. No.: B15571620

This document provides essential safety and logistical information for the proper disposal of
Levoglucosan-13C6. The following procedures are designed for researchers, scientists, and
drug development professionals to ensure safe handling and compliance with standard
laboratory practices.

Key Principle: Stable Isotope vs. Radioactive Isotope

Levoglucosan-13CE6 is labeled with Carbon-13, a stable, non-radioactive isotope of carbon.[1]
[2][3] Consequently, it does not require the specialized handling and disposal protocols
mandated for radioactive materials. The disposal procedures for compounds enriched with
stable isotopes are the same as those for the unenriched, or "unlabeled,” materials.[1]
Therefore, Levoglucosan-13C6 should be managed as a standard chemical waste.

Essential Identification and Safety Data

Proper identification is the first step in safe disposal. The following table summarizes key data
for Levoglucosan-13C6.
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Property

Data

Chemical Name

1,6-Anhydro-beta-D-glucose (levoglucosan) (U-
13C6, 98%)

Synonyms

1,6-Anhydro-B-D-glucopyranose-13C6;

Levoglucosan-13C6

Molecular Formula

*CeH1005

Labeled CAS Number

1375293-81-4[4]

Unlabeled CAS Number

498-07-7

Appearance

Beige Solid

Primary Hazard

Not considered hazardous by the 2012 OSHA
Hazard Communication Standard (29 CFR
1910.1200).

Storage Conditions

Store at room temperature away from light and

moisture.

Incompatibilities

Oxidizing agents.

Disposal Decision Workflow

The following diagram outlines the logical steps for determining the correct disposal pathway

for laboratory chemical waste, including Levoglucosan-13C6.
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4. Transfer Waste to a
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y

6. Arrange for Pickup by
EHS or Certified Waste Vendor

Click to download full resolution via product page

Caption: Disposal workflow for Levoglucosan-13C6 and other lab chemicals.
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Step-by-Step Disposal Protocol

Follow these procedural steps to ensure the safe and compliant disposal of Levoglucosan-
13C6.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical waste, equip yourself with the appropriate PPE as specified in
the Safety Data Sheet.

e Hand Protection: Wear suitable protective gloves.
» Eye Protection: Wear safety glasses with side shields or goggles.

» Body Protection: Wear a lab coat or other protective clothing.

Step 2: Containment and Collection

Collect the Levoglucosan-13C6 waste in a suitable container.

o For Solids: Carefully sweep up the solid material and place it into a designated waste
container. Avoid actions that create dust.

e For Solutions: Collect agueous or solvent solutions in a compatible, leak-proof container. Do
not pour Levoglucosan waste down the drain.

» Container Choice: Use a container that is compatible with the chemical. Empty chemical
bottles can often be reused for waste collection, provided the original label is fully obscured
and a new waste tag is affixed.

Step 3: Labeling

Properly label the waste container. This is critical for safe handling by your institution's
environmental health and safety (EHS) team or disposal vendor.

o Use a Chemical Waste Tag: Complete all sections of the tag.

« ldentify Contents: Clearly write "Waste Levoglucosan-13C6" and list any solvents or other
chemicals mixed with it, including percentages. Do not use abbreviations or formulas.
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o Date the Container: Note the date when the first waste is added to the container.

Step 4: Storage

Store the sealed waste container in a designated and properly managed area while awaiting
pickup.

o Satellite Accumulation Area (SAA): All laboratories that generate hazardous waste must have
a designated SAA.

e Segregation: Store the waste container away from incompatible materials, such as strong
oxidizing agents. Acids and bases should be stored separately.

e Secure Storage: Ensure the container is securely closed and stored in a location where it will
not be knocked over. Do not store waste containers in public hallways.

Step 5: Final Disposal

Arrange for the removal of the chemical waste from your laboratory.

» Contact EHS: Follow your institution's specific procedures for waste pickup. This typically
involves contacting the Environmental Health & Safety (EHS) department or an equivalent
office.

 Certified Vendor: The disposal of chemical waste must be handled by appropriately trained
personnel and certified companies in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 3. How to Dispose the Waste from Isotope Labeling [bocsci.com]

Laboratories, CLM-4748-0.1 [isotope.com]

» To cite this document: BenchChem. [Proper Disposal of Levoglucosan-13C6: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571620#levoglucosan-13c6-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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